6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one
Overview
Description
6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as ATP analog, and it is known for its ability to mimic the structure and function of adenosine triphosphate (ATP) in biological systems.
Scientific Research Applications
6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one has numerous scientific research applications. One of its primary uses is in the study of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one-dependent biological processes. This compound can be used to investigate the role of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one in various cellular processes, including energy metabolism, signal transduction, and protein synthesis. Additionally, 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one can be used as a tool to study the structure and function of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one-binding proteins, such as kinases and 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-oneases.
Mechanism of Action
The mechanism of action of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one is based on its ability to mimic the structure and function of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one. This compound can bind to 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one-binding sites on proteins, which can either activate or inhibit the protein's function. By binding to these sites, 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one can modulate various cellular processes that are dependent on 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one are dependent on the specific protein or cellular process being studied. However, some general effects of this compound include the modulation of energy metabolism, signal transduction, and protein synthesis. Additionally, 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one can affect the activity of various 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one-dependent enzymes, such as kinases and 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-oneases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one in lab experiments is its ability to mimic the structure and function of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one. This compound can be used to investigate the role of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one in various cellular processes, providing valuable insights into the underlying mechanisms of these processes. Additionally, 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one is relatively stable and can be easily synthesized in the lab.
However, there are also some limitations to using 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one in lab experiments. One of the main limitations is its potential toxicity. This compound can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, the use of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one requires specialized knowledge and equipment, which can be a barrier to entry for some researchers.
Future Directions
There are numerous future directions for research on 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one. One potential area of research is the development of new 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one analogs with improved properties, such as increased stability and reduced toxicity. Additionally, this compound can be used to investigate the role of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one in various disease states, including cancer and neurodegenerative diseases. Finally, 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one can be used to study the structure and function of 6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one-binding proteins, providing valuable insights into the underlying mechanisms of these proteins.
properties
IUPAC Name |
6-amino-4-(trifluoromethyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2O/c7-6(8,9)3-1-4(10)11-5(12)2-3/h1-2H,(H3,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVLJPIOIDNFPEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(NC1=O)N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-4-(trifluoromethyl)pyridin-2(1H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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